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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105 Get Quote

An important clarification on "Propanenitrile-25": The term "Propanenitrile-25" is not a

standard chemical nomenclature. However, it is listed as an isotopologue of propanenitrile by

the National Institute of Standards and Technology (NIST).[1][2][3] Further investigation reveals

that this refers to a deuterated form of propanenitrile, specifically Propanenitrile-d5, with the

chemical formula C3D5N and CAS number 10419-75-7.[4] This guide will focus on the primary

compound, propanenitrile, while also providing specific data for its deuterated isotopologue

where available.

Propanenitrile, also known as propionitrile or ethyl cyanide, is a simple aliphatic nitrile with the

chemical formula CH3CH2CN.[5] It is a colorless, water-soluble liquid with a sweetish, ethereal

odor.[5][6][7] This compound serves as a versatile solvent and a key precursor in the synthesis

of various organic compounds.[5]

Chemical Structure and Identification
Propanenitrile is an aliphatic nitrile characterized by a three-carbon chain with a cyano group (-

C≡N) at one end.[8]
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Identifier Propanenitrile Propanenitrile-d5

IUPAC Name Propanenitrile[1][5][9] Propanenitrile-d5

Synonyms
Propionitrile, Ethyl cyanide,

Cyanoethane[1][5][7]
-

CAS Number 107-12-0[1][5][9] 10419-75-7[4]

Molecular Formula C3H5N[1][5][9] C3D5N[4]

Molecular Weight 55.08 g/mol [1][5][9] 60.11 g/mol [10]

Chemical Structure of Propanenitrile

CH₃

CH₂

C

N

Click to download full resolution via product page

Caption: Chemical structure of Propanenitrile.

Physicochemical Properties
Propanenitrile is a polar aprotic solvent.[7] Its physical and chemical properties are summarized

below.
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Property Value

Appearance Colorless liquid[5][9]

Odor Sweetish, ethereal[5][6][7]

Melting Point -92.0 °C[9] to -100 °C[5]

Boiling Point 97.2 °C[9] to 98 °C[5]

Density 0.772 g/mL at 25 °C[5][11]

Solubility in Water 11.9% at 20 °C[5][6]

Vapor Pressure 53.33-63.195 hPa at 22.05-25 °C[11]

Refractive Index 1.366 at 20 °C[5][11]

Flash Point 2 °C (Closed Cup)[7]

Experimental Protocols
Synthesis of Propanenitrile

Several laboratory and industrial methods are employed for the synthesis of propanenitrile.

1. From Halogenoalkanes: This method involves the nucleophilic substitution of a halogen in a

halogenoalkane with a cyanide group.

Reactants: 1-bromopropane and a solution of sodium or potassium cyanide in ethanol.

Procedure: The halogenoalkane is heated under reflux with the ethanolic solution of sodium

or potassium cyanide. The halogen atom is replaced by the -CN group. It is crucial to use

ethanol as the solvent to avoid the competing substitution reaction by hydroxide ions that

would occur in an aqueous solution.[12]

Reaction: CH₃CH₂CH₂Br + KCN → CH₃CH₂CH₂CN + KBr

2. Dehydration of Amides: Propanenitrile can be synthesized by the dehydration of

propanamide.
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Reactants: Propanamide and a dehydrating agent such as phosphorus(V) oxide (P₄O₁₀).

Procedure: A solid mixture of propanamide and phosphorus(V) oxide is heated. The water

molecule is eliminated from the amide group, forming a nitrile group. The resulting liquid

propanenitrile is then collected by simple distillation.[12]

Reaction: CH₃CH₂CONH₂ --(P₄O₁₀, Heat)--> CH₃CH₂CN + H₂O

3. Industrial Production: Industrially, propanenitrile is primarily produced through the

hydrogenation of acrylonitrile. It can also be prepared by the ammoxidation of propanol.[5]

Reaction (Ammoxidation): CH₃CH₂CH₂OH + O₂ + NH₃ → CH₃CH₂CN + 3H₂O[5]

Workflow for Synthesis from a Halogenoalkane

Mix 1-bromopropane with
ethanolic potassium cyanide

Heat the mixture
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Caption: Synthesis workflow of Propanenitrile.
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Applications and Biological Relevance
Industrial and Laboratory Applications:

Solvent: Propanenitrile is used as a solvent, similar to acetonitrile, but with a higher boiling

point.[5]

Chemical Intermediate: It serves as a C-3 building block in various organic syntheses.[5] For

example, it is a precursor to propylamines through hydrogenation.[5] It is also used in the

Houben-Hoesch reaction for the preparation of the drug flopropione.[5]

Biological Activities: While propanenitrile itself is primarily known for its industrial applications

and toxicity, the nitrile functional group is present in numerous natural products with diverse

biological activities.[13][14] Some derivatives of propanenitrile have shown antimicrobial

properties. For instance, certain substituted propanenitrile compounds have been found to be

active against Gram-positive bacteria like Bacillus subtilis and Clostridium tetani.[15]

Safety and Handling
Propanenitrile is a hazardous substance and requires careful handling.

Hazard Identification:

Flammability: Highly flammable liquid and vapor.[16][17]

Toxicity: Fatal if swallowed or in contact with skin, and harmful if inhaled.[16] It can form

cyanide in the body.[7] The oral LD50 in rats is reported as 39 mg/kg.[5]

Irritation: Causes serious eye irritation.[16]

Handling and Storage Precautions:

Keep away from heat, sparks, open flames, and other ignition sources.[16][17]

Use in a well-ventilated area.[16][17]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[17][18]
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Store in a tightly closed container in a dry and well-ventilated place.[17]

Ground and bond container and receiving equipment to prevent static discharge.[17]

In case of exposure, immediate medical attention is necessary.[16] For skin contact, remove

contaminated clothing and wash the affected area with plenty of soap and water.[16] For eye

contact, rinse cautiously with water for several minutes.[16] If inhaled, move the person to fresh

air.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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